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Compound of Interest

Compound Name: CRAC intermediate 1

Cat. No.: B1139442

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with CRAC intermediate 1, also
known as 5-(S)-Fluorowillardiine. The following procedures are designed to ensure a safe
laboratory environment and proper management of this chemical from acquisition to disposal.

Chemical Identifier:

Name: CRAC intermediate 1; 5-(S)-Fluorowillardiine

CAS Number: 140187-23-1

Molecular Formula: C7HsFN3Oa

Molecular Weight: 217.15 g/mol

Hazard Identification and Classification

CRAC intermediate 1 is classified with the following hazards according to the Globally
Harmonized System (GHS)[1]:

 Skin Irritation (Category 2): H315 - Causes skin irritation.

o Eye Irritation (Category 2A): H319 - Causes serious eye irritation.
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e Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: H335 -
May cause respiratory irritation.

Signal Word: Warning
Hazard Pictogram:
GHSO07: Exclamation Mark

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment (PPE) strategy is mandatory to prevent
contact with skin, eyes, and the respiratory system.
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Body Part

Required PPE

Specifications and
Remarks

Eyes/Face

Chemical safety goggles and a

face shield.

Goggles should be tight-fitting
to protect against dust and
splashes. A face shield should
be worn in conjunction with
goggles when handling the
solid compound or solutions.

Hands

Chemical-resistant gloves.

Neoprene or nitrile gloves are
recommended. Always inspect
gloves for integrity before use
and dispose of them properly

after handling the chemical.[2]

Body

Flame-resistant lab coat.

A lab coat should be worn to
protect against minor splashes.

Ensure it is fully buttoned.

Respiratory

Use in a well-ventilated area. A

respirator may be required.

All handling of the solid and
preparation of solutions should
be conducted in a certified
chemical fume hood to avoid
inhaling dust or vapors.[1] If a
fume hood is not available, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates should be used.

Feet

Closed-toe shoes.

Shoes should be made of a
material that resists chemical

penetration.

Safe Handling and Operational Plan

Adherence to a strict protocol is necessary to minimize exposure and prevent accidents when
handling CRAC intermediate 1.
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1. Engineering Controls:

e Always handle the solid compound and prepare solutions in a properly functioning chemical
fume hood to minimize inhalation exposure.

e An eyewash station and safety shower must be readily accessible in the immediate work
area.[2]

2. Procedural Steps for Handling:

» Before use, inspect the container for any damage or leaks.

o Carefully weigh the required amount of the solid in the fume hood. Avoid generating dust.
* When preparing solutions, slowly add the solid to the solvent to prevent splashing.

o Keep the container tightly closed when not in use.

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]
3. First Aid Measures:

» After eye contact: Immediately rinse with plenty of water for at least 15 minutes, also under
the eyelids. Get medical attention.

» After skin contact: Immediately wash off with soap and plenty of water for at least 15 minutes
while removing all contaminated clothing and shoes. Get medical attention if irritation
develops and persists.

 After inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Get medical attention.

» After swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Disposal Plan
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Proper disposal of CRAC intermediate 1 and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Collection:

e Collect all waste containing CRAC intermediate 1 (solid and solutions) in a designated,
properly labeled, and sealed hazardous waste container.

e Do not dispose of this chemical down the drain or in regular trash.[1]
2. Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected as hazardous waste.

o Decontaminated containers can then be disposed of according to institutional guidelines.
3. Spill Management:

 In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and
place it in the hazardous waste container.

 For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in
the hazardous waste container.

¢ Ventilate the area and wash the spill site after material pickup is complete.

o For large spills, evacuate the area and contact your institution's environmental health and
safety department.

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling and disposal of CRAC
intermediate 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
CRAC Intermediate 1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139442#personal-protective-equipment-for-
handling-crac-intermediate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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